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Compound of Interest

Compound Name: BRD5648

Cat. No.: B15618251 Get Quote

The proper disposal of chemical reagents is a critical component of laboratory safety and

environmental responsibility. For researchers, scientists, and drug development professionals

utilizing the compound BRD5648, a clear and compliant disposal plan is essential. In the

absence of a specific Safety Data Sheet (SDS) detailing disposal procedures for BRD5648,

this guide provides a framework based on general best practices for chemical waste

management.

BRD5648 is identified as the inactive (R)-enantiomer of BRD0705, a GSK3α inhibitor. While it

is characterized as inactive, it should still be handled with the standard care afforded to all

laboratory chemicals.

Chemical and Physical Properties of BRD5648
A summary of the available quantitative data for BRD5648 is presented below, which can

inform handling and disposal decisions.

Property Value Source

Molecular Weight 321.42 g/mol [1]

Formula C₂₀H₂₁N₃O₂ [1]

Solubility in DMSO 300 mg/mL (933.36 mM) [1]

Form Powder [1]
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Standard Disposal Protocol for BRD5648
The following step-by-step procedures are based on established guidelines for the disposal of

non-acutely hazardous chemical waste.[2][3][4] Note: Always consult and adhere to your

institution's specific Environmental Health and Safety (EHS) guidelines and local regulations,

as these take precedence.[1][5]

1. Disposal of Solid (Powder) BRD5648:

Step 1: Container and Labeling.

If disposing of the original container, ensure it is securely sealed. The manufacturer's label

should not be defaced.[4] Attach a completed hazardous waste label provided by your

institution's EHS office.[1][4]

If transferring waste to a new container, use a sturdy, leak-proof container that is

chemically compatible with BRD5648.[2][4][5] The container must be clearly labeled with

the words "HAZARDOUS WASTE," the full chemical name "BRD5648," and the

approximate quantity.[6] Keep the container closed except when adding waste.[1][2][3]

Step 2: Segregation and Storage.

Store the sealed and labeled waste container in a designated Satellite Accumulation Area

(SAA).[3]

Ensure the waste is segregated from incompatible materials.[1][5] Although specific

incompatibilities for BRD5648 are not detailed, a general best practice is to store novel

compounds away from strong acids, bases, and oxidizers.

Step 3: Waste Pickup.

Once the container is full or you have no further use for the compound, arrange for a

waste pickup through your institution's EHS department.[1][3] Do not dispose of solid

chemical waste in the regular trash.[1][2]

2. Disposal of BRD5648 in DMSO Solution:

Step 1: Waste Collection.
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Collect all liquid waste containing BRD5648 and DMSO into a dedicated, leak-proof, and

chemically compatible waste container, typically a plastic carboy.[4][7]

Do not mix this waste stream with other types of chemical waste, such as halogenated

solvents or aqueous waste, unless permitted by your EHS guidelines.[4][6] DMSO can be

disposed of with other organic solvents, but if mixed with other materials, a risk

assessment should be completed.[8]

Step 2: Labeling.

Label the liquid waste container with "HAZARDOUS WASTE" and list all constituents by

their full chemical names (i.e., "Dimethyl Sulfoxide," "BRD5648") with their estimated

percentage concentrations.[1][6]

Step 3: Storage and Disposal.

Keep the container tightly sealed when not in use and store it in a designated SAA, within

secondary containment (such as a larger bin) to prevent spills.[1][5]

Arrange for pickup by your institution's EHS office.[1] Do not pour DMSO solutions down

the drain.[2][8]

3. Disposal of Contaminated Labware:

Sharps: Needles, syringes, or other sharps contaminated with BRD5648 should be placed in

a designated, puncture-resistant sharps container.[9]

Glassware and Plasticware: Disposable labware (e.g., pipette tips, centrifuge tubes) with

trace amounts of BRD5648 should be collected in a container lined with a clear plastic bag

and labeled as chemically contaminated solid waste.[4]

Empty Containers: An empty container that held BRD5648 should have all contents

removed. The first rinse with a suitable solvent should be collected as hazardous waste.[1][2]

After a triple rinse, and once the label is fully defaced or removed, the container may be

disposed of as regular laboratory glass or solid waste, in accordance with institutional policy.

[1][2]
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of

BRD5648.
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Caption: Disposal workflow for BRD5648 waste forms.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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